Cas no 1805188-50-4 (Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805188-50-4
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4806880
• Update Time: 2025-05-26

Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-11(17)7-3-6(4-14)16-8(5-15)9(7)10(12)13/h3,10H,2,4,14H2,1H3
• InChI Key： INUSOOKAAYNILS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CN)C=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate

Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805188-50-4): A Comprehensive Overview

Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805188-50-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine, a nitrile, and a difluoromethyl moiety, makes it a versatile building block for synthetic chemists.

The< strong>Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate molecule exhibits unique chemical properties that make it valuable in drug discovery. The amine group at the 6-position provides a site for further functionalization, enabling the attachment of various pharmacophores. Additionally, the nitrile group at the 2-position and the difluoromethyl group at the 3-position contribute to its reactivity and potential biological activity. These features have been exploited in recent studies to develop compounds with enhanced efficacy and selectivity.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of< strong>Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate with greater accuracy. Molecular docking studies have identified potential binding interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These findings have spurred interest in exploring its pharmacological potential further.

In the realm of drug development, the< strong>Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate compound has been utilized as a key intermediate in synthesizing more complex molecules. Its structural motifs are reminiscent of established drug scaffolds, suggesting that derivatives of this compound may exhibit similar therapeutic profiles. For instance, modifications to the amine group have been shown to modulate binding affinity and metabolic stability, crucial factors in drug design.

The< strong>difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This feature has been leveraged in the development of next-generation antiviral and anticancer agents. Studies have demonstrated that incorporating difluoromethyl groups into drug candidates can lead to improved pharmacokinetic properties, making them more suitable for clinical use.

The< strong>nitrile group in< strong>Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate also plays a critical role in its chemical behavior. Nitrile groups are known to participate in various reactions, including nucleophilic additions and cyclizations, which are essential for constructing complex molecular architectures. This reactivity has been harnessed in synthetic strategies aimed at developing novel heterocyclic compounds with potential therapeutic applications.

Current research efforts are focused on optimizing synthetic routes to produce< strong>Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate on an industrial scale while maintaining high purity standards. Advances in green chemistry principles have led to the development of more sustainable synthetic methods, reducing waste and energy consumption without compromising yield or quality.

The< strong>aminomethyl group at the 6-position offers another avenue for exploration. This functionality can be further modified to introduce diverse pharmacophores, expanding the range of possible derivatives with tailored biological activities. For example, coupling this group with other heterocycles or aromatic systems has yielded compounds with promising antitumor and anti-inflammatory properties.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for< strong>Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate-based drug candidates. By rapidly testing large libraries of compounds for biological activity, researchers can identify lead structures more efficiently than traditional methods alone. This approach has been instrumental in identifying novel therapeutic agents that may address unmet medical needs.

In conclusion, Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805188-50-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.